N'-[(E)-(2-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide
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Overview
Description
N’-[(E)-(2-bromophenyl)methylidene]-4-methylbenzenesulfonohydrazide is a chemical compound. Unfortunately, there is limited information available about this specific compound . It is related to a class of compounds known as 4-halobenzoic acids and derivatives, which are benzoic acids or derivatives carrying a halogen atom at the 4-position of the benzene ring .
Scientific Research Applications
Synthesis and Chemical Applications
- Practical Synthesis of Brominated Compounds : A study detailed a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound used in the manufacture of flurbiprofen. This synthesis avoids the high costs and toxic byproducts associated with traditional methods, showcasing advancements in brominated compound synthesis which could be relevant to the synthesis of specific bromophenyl compounds (Qiu et al., 2009).
Environmental Impact and Analysis
- Occurrence of Novel Brominated Flame Retardants : Research has highlighted the environmental occurrence and potential risks of novel brominated flame retardants (NBFRs), including their registration, risks, and detection in various environments. The study points out large knowledge gaps and the need for further research on these compounds' environmental fate and toxicity (Zuiderveen et al., 2020).
Toxicological Insights
- Advanced Oxidation Processes : A review on the degradation of acetaminophen by advanced oxidation processes discusses the generation of by-products and their biotoxicity. Such research could be relevant to understanding how similar processes might affect the breakdown and environmental impact of specific bromophenyl compounds (Qutob et al., 2022).
Safety and Hazards
The safety and hazards associated with this compound are not directly available from the searched resources. As with all chemicals, it should be handled with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) or similar safety resources before handling chemical substances .
Mechanism of Action
Target of Action
It’s known that hydrazone compounds, to which this compound belongs, have been the subject of scientific attention
Mode of Action
It’s known that the molecules of this compound adopt an (E) configuration across the C=N bond, joining the hydrazide group and the benzene ring . This configuration might play a role in its interaction with its targets.
Result of Action
It’s known that the compound exhibits good antibacterial activity against staphylococcus aureus and escherichia coli .
Properties
IUPAC Name |
N-[(E)-(2-bromophenyl)methylideneamino]-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O2S/c1-11-6-8-13(9-7-11)20(18,19)17-16-10-12-4-2-3-5-14(12)15/h2-10,17H,1H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHQRHGNPHYRGPB-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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